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Compound of Interest

Compound Name: Ethyl 3-methyl-4-nitrobenzoate

Cat. No.: B1585769

Ethyl 3-methyl-4-nitrobenzoate is a pivotal intermediate in modern organic synthesis,
particularly valued in the realms of pharmaceutical and agrochemical development.[1] Its
structure, featuring an aromatic ring substituted with a nitro group, a methyl group, and an ethyl
ester, offers a versatile platform for a variety of chemical transformations. The electron-
withdrawing nature of the nitro group and the reactivity of the ester functional group allow for
selective and sequential modifications, making it an ideal starting material for constructing
complex molecular architectures.[1]

This guide provides an in-depth exploration of the key chemical reactions involving Ethyl 3-
methyl-4-nitrobenzoate. We will delve into detailed protocols for its synthesis and its most
critical transformations: the reduction of the nitro group and the hydrolysis of the ester. The
causality behind experimental choices is explained, ensuring that these protocols are not just
lists of steps but self-validating systems grounded in established chemical principles. This
molecule serves as a key precursor in the synthesis of various active pharmaceutical
ingredients (APIs), including the antihypertensive drug Telmisartan, underscoring the
importance of understanding its reactivity.[2]

Table 1: Physicochemical and Spectroscopic Properties of Ethyl 3-methyl-4-nitrobenzoate
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Property Value Source
CAS Number 30650-90-9 [3]
Molecular Formula C10H11NO4 [1][3]
Molecular Weight 209.20 g/mol [11[3]
Appearance Off-white solid

Melting Point 51-55°C [1]
Boiling Point 331.3°C [1]

5 8.04-7.98 (m, 3H), 4.42 (q,

1H NMR (CDCls
( ) 2H), 2.63 (s, 3H), 1.42 (t, 3H)

Mass Spec (NHs-Cl) m/z 210 (100%, M+H*)

Part 1: Synthesis of Ethyl 3-methyl-4-nitrobenzoate

The most direct and common method for preparing Ethyl 3-methyl-4-nitrobenzoate is through
the esterification of its corresponding carboxylic acid, 3-methyl-4-nitrobenzoic acid. This
reaction, typically an Sn2 type substitution, uses an alkyl halide in the presence of a weak base.

Workflow for Synthesis
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Starting Materials
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Ethyl 3-methyl-4-nitrobenzoate
(Off-white solid, 91% yield)
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Reactants & Catalyst
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(High Yield)
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Step 1: Saponification

@thyl 3-methyl-4-nitrobenzoate]

l

Heat to Reflux

Aqueous NaOH

Step 2: Acidification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585769#chemical-reactions-involving-ethyl-3-
methyl-4-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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